4-(2,1,3-benzothiadiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

Specification

• CAS No.: 1203297-72-6
• Molecular Formula: C15H10N4O2S
• Molecular Weight: 310.33
• IUPAC Name: 4-(2,1,3-benzothiadiazole-5-carbonyl)-1,3-dihydroquinoxalin-2-one
• Standard InChI: InChI=1S/C15H10N4O2S/c20-14-8-19(13-4-2-1-3-11(13)16-14)15(21)9-5-6-10-12(7-9)18-22-17-10/h1-7H,8H2,(H,16,20)
• Standard InChI Key: CFTBGYLCIDTZDG-UHFFFAOYSA-N
• SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)C3=CC4=NSN=C4C=C3

Introduction

Synthesis and Chemical Reactivity

The synthesis of compounds with benzothiadiazole and tetrahydroquinoxaline moieties often involves multi-step reactions, including condensation and cyclization processes. These reactions require careful control of conditions such as solvent choice, temperature, and reaction time to achieve high yields and purity.

The chemical reactivity of such compounds is influenced by their functional groups, including carbonyl and heterocyclic rings. These groups can participate in various chemical transformations, such as nucleophilic substitution and addition reactions, which are crucial for further functionalization and derivatization.

Potential Applications

Compounds featuring benzothiadiazole and tetrahydroquinoxaline structures are of interest in medicinal chemistry due to their potential biological activities. These activities can arise from interactions with biological targets, leading to effects such as enzyme inhibition or receptor modulation.

Application Area	Potential Uses
Medicinal Chemistry	Drug development for various diseases
Materials Science	Electronic materials due to conjugated systems

Research Findings and Future Directions

While specific research findings on 4-(2,1,3-benzothiadiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one are not available, compounds with similar structures have shown promise in drug development and materials science. Future research should focus on synthesizing this compound and exploring its electronic and biological properties to fully understand its potential applications.